Cas no 18424-68-5 (1,2,3,4-Cyclohexanetetrol,(1a,2a,3a,4b)- (9CI))

• Product Name: 1,2,3,4-Cyclohexanetetrol,(1a,2a,3a,4b)- (9CI)
• CAS No: 18424-68-5
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 233471
• PubChem ID: 278584
• Update Time: 2025-04-19

1,2,3,4-Cyclohexanetetrol,(1a,2a,3a,4b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Cyclohexanetetrol,(1a,2a,3a,4b)- (9CI)
• 4-(4-bicyclo[2.2.1]heptanyl)bicyclo[2.2.1]heptane
• (-)-cyclazocine
• (+)-
• (+)-cis-Cyclazocine
• (+-)-Cyclohexan-1r,2c,3t,4t-tetraol
• (+-)-cyclohexane-1r,2c,3t,4t-tetraol
• (+-)-Cyclohexantetrol-(1r,2c,3t,4t)
• (2S,6S,11S)-3-(Cyclopropylmethyl)-1,2,3,4,5,6-hexahydro-6,11-dimethyl-2,6-methano-3-benzazocin-8-ol
• A-Cyclazocine
• AG-F-24079
• CTK8F1452
• d-Cyclazocine
• MCV 4511
• NIH 10449
• Win 20740
• WESBWDZFWNIVRV-UHFFFAOYSA-N
• cyclohexane-1,2,3,4-tetrol
• NSC128293
• 18424-68-5
• SCHEMBL1960578
• DTXSID80939809
• Q65963761
• 1,2,3,4-Cyclohexanetetrol
• Cyclohexaneerythritol
• NSC-128293

• Inchi： 1S/C6H12O4/c7-3-1-2-4(8)6(10)5(3)9/h3-10H,1-2H2
• InChI Key： WESBWDZFWNIVRV-UHFFFAOYSA-N
• SMILES： OC1C(CCC(C1O)O)O

Computed Properties

• Exact Mass: 148.07356
• Monoisotopic Mass: 148.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Density: 1.569
• Boiling Point: 259.9°Cat760mmHg
• Flash Point: 126.4°C
• Refractive Index: 1.64
• PSA: 80.92
• LogP: -1.77620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids